Cas no 1025223-71-5 ((2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile)

• Product Name: (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile
• CAS No: 1025223-71-5
• MF: C₁₅H₁₅F₃N₂OS
• MW: 328.352612733841
• MDL: MFCD01567321
• CID: 4677330
• Update Time: 2025-05-17

(2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-oxo-2-[({4-[(trifluoromethyl)sulfanyl]phenyl}amino)methylidene]pentanenitrile
• (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile

• MDL： MFCD01567321
• Inchi： 1S/C15H15F3N2OS/c1-14(2,3)13(21)10(8-19)9-20-11-4-6-12(7-5-11)22-15(16,17)18/h4-7,9,20H,1-3H3/b10-9+
• InChI Key： ZKFMCKJIZJZUBQ-MDZDMXLPSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)N/C=C(\C#N)/C(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 477
• Topological Polar Surface Area: 78.2

Additional information on (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile

Comprehensive Guide to (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile (CAS No. 1025223-71-5)

(2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile (CAS No. 1025223-71-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique trifluoromethylsulfanyl and pentanenitrile functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and reactivity.

The molecular structure of (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile features a conjugated system that enhances its stability and reactivity. The presence of the trifluoromethylsulfanyl group is particularly noteworthy, as it contributes to the compound's lipophilicity and metabolic stability, making it a candidate for pharmaceutical applications. Additionally, the pentanenitrile moiety offers opportunities for further functionalization, enabling the synthesis of diverse derivatives with tailored properties.

In recent years, the demand for fluorinated compounds like (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile has surged, driven by their applications in drug discovery and agrochemical development. Fluorinated compounds are known for their ability to improve the bioavailability and efficacy of active ingredients, a topic that has become a hot discussion in scientific forums and industry conferences. This compound's trifluoromethylsulfanyl group aligns with the growing trend of incorporating fluorine atoms into bioactive molecules to enhance their performance.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile?" The synthesis typically involves a multi-step process, starting with the condensation of 4-(trifluoromethylsulfanyl)aniline with a suitable carbonyl precursor, followed by nitrile formation. Researchers are also exploring greener synthetic methods to reduce environmental impact, reflecting the broader industry shift toward sustainable chemistry practices.

The applications of (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile extend beyond pharmaceuticals. In material science, its unique structure makes it a promising candidate for developing advanced polymers and coatings with enhanced durability and chemical resistance. The compound's ability to act as a building block for high-performance materials has sparked interest among innovators seeking to address challenges in electronics, aerospace, and renewable energy sectors.

Another trending topic in the context of this compound is its role in catalysis. The trifluoromethylsulfanyl group can influence reaction pathways, making the compound a potential catalyst or ligand in asymmetric synthesis. This aligns with the increasing demand for efficient and selective catalytic systems in industrial processes, a subject frequently explored in academic research and patent filings.

From a market perspective, the global demand for specialty chemicals like (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile is expected to grow, driven by advancements in healthcare, agriculture, and technology. Companies are investing in R&D to explore novel applications, while regulatory bodies emphasize the importance of safety and environmental compliance. This compound's low toxicity profile and high stability further enhance its commercial viability.

In conclusion, (2E)-4,4-Dimethyl-3-oxo-2-[[4-(trifluoromethylsulfanyl)anilino]methylidene]pentanenitrile (CAS No. 1025223-71-5) represents a fascinating area of study with broad implications across multiple industries. Its unique chemical properties, coupled with the growing interest in fluorinated compounds and sustainable synthesis, position it as a compound of significant scientific and commercial value. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of chemistry and technology.